2-[(4-butyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-(5-chloro-2-methoxyphenyl)acetamide

Specification

• CAS No.: 933213-11-7
• Molecular Formula: C20H22ClN3O4S2
• Molecular Weight: 468 g/mol
• IUPAC Name: 2-[(4-butyl-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-(5-chloro-2-methoxyphenyl)acetamide
• Standard InChI: InChI=1S/C20H22ClN3O4S2/c1-3-4-11-24-16-7-5-6-8-18(16)30(26,27)23-20(24)29-13-19(25)22-15-12-14(21)9-10-17(15)28-2/h5-10,12H,3-4,11,13H2,1-2H3,(H,22,25)
• Standard InChI Key: ARYYEFCYCCIZEM-UHFFFAOYSA-N
• SMILES: CCCCN1C2=CC=CC=C2S(=O)(=O)N=C1SCC(=O)NC3=C(C=CC(=C3)Cl)OC
• Canonical SMILES: CCCCN1C2=CC=CC=C2S(=O)(=O)N=C1SCC(=O)NC3=C(C=CC(=C3)Cl)OC

Introduction

The compound 2-[(4-butyl-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-(5-chloro-2-methoxyphenyl)acetamide is a complex organic molecule that combines elements of benzothiadiazine and acetamide chemistry. This compound is not directly referenced in the provided search results, so we will synthesize information based on related compounds and general principles of organic chemistry.

Molecular Formula and Weight

Given the complexity of the molecule, its molecular formula would be derived from the sum of its constituent parts:

• Benzothiadiazine core: $C_8H_6N_2O_2S$

• Butyl substituent: $C_4H_9$

• Sulfanyl linkage: $S$

• Acetamide moiety: $C_2H_3NO$

• Chloro-methoxyphenyl group: $C_7H_7ClO$

Combining these components gives a molecular formula of approximately $C_{21}H_{25}ClN_3O_3S_2$, with a molecular weight around 450 g/mol.

Synthesis and Preparation

The synthesis of this compound would likely involve multiple steps, starting with the preparation of the benzothiadiazine core, followed by the introduction of the butyl substituent, sulfanyl linkage, and finally the acetamide moiety with its chloro-methoxyphenyl group. Common methods for forming sulfanyl linkages include the use of thiols and appropriate leaving groups.

Potential Applications and Research Findings

Compounds with benzothiadiazine and acetamide functionalities have been explored for their biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific biological activity of 2-[(4-butyl-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-(5-chloro-2-methoxyphenyl)acetamide would depend on its ability to interact with biological targets, which could be influenced by its structural features.

Potential Biological Activities

Activity	Possible Mechanism
Antimicrobial	Interference with microbial enzymes or membranes
Anti-inflammatory	Inhibition of inflammatory pathways
Anticancer	Interaction with cancer cell targets